Cas no 2172236-41-6 (4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine)

• Product Name: 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine
• CAS No: 2172236-41-6
• MF: C₁₄H₁₄FNO₂
• MW: 247.264867305756
• CID: 5812930
• PubChem ID: 165562357
• Update Time: 2025-06-08

4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine
• 2172236-41-6
• EN300-1586978

• Inchi： 1S/C14H14FNO2/c1-3-18-10-7-8-16-12(9-10)11-5-4-6-13(17-2)14(11)15/h4-9H,3H2,1-2H3
• InChI Key： DXQOAIMQSRIVMD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=CN=1)OCC)OC

Computed Properties

• Exact Mass: 247.10085685g/mol
• Monoisotopic Mass: 247.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine

Introduction to 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine (CAS No. 2172236-41-6)

4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2172236-41-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound’s pyridine core, combined with ethoxy and fluoro-methoxy substituents, positions it as a promising candidate for further exploration in developing novel therapeutic agents.

The structural composition of 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine includes a pyridine ring substituted at the 4-position with an ethoxy group and at the 2-position with a phenyl ring that bears both a fluoro and a methoxy group. This specific arrangement of functional groups contributes to the molecule’s unique electronic properties and interactions with biological targets. Such structural motifs are frequently explored in drug design due to their ability to modulate binding affinity and selectivity.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores in the development of small-molecule drugs. The presence of both electronegative fluoro and methoxy groups enhances the compound’s lipophilicity and potential for cell membrane penetration, which are critical factors in drug bioavailability. Additionally, the ethoxy group at the 4-position of the pyridine ring introduces steric hindrance, which can be exploited to fine-tune interactions with biological receptors.

Current research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in improving drug efficacy and metabolic stability. The fluorine atom in 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine contributes to increased metabolic resistance, a desirable trait for many therapeutic agents. Furthermore, the methoxy group at the 3-position of the phenyl ring enhances hydrophobicity, which can improve binding affinity to target proteins.

One of the most compelling aspects of 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine is its potential application in addressing unmet medical needs. The compound’s structural features suggest it may interact with enzymes or receptors involved in critical biological pathways. For instance, studies have indicated that similar pyridine derivatives exhibit inhibitory activity against various kinases and transcription factors, which are often implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These synthetic strategies not only highlight the compound’s synthetic challenge but also showcase the advancements in organic chemistry that facilitate such complex molecule constructions.

Evaluation of 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine through computational modeling has provided valuable insights into its binding interactions. Molecular docking studies have revealed potential binding pockets within target proteins where this compound could exert its pharmacological effects. These computational predictions have guided experimental efforts to optimize lead compounds for better efficacy and reduced off-target effects.

In preclinical studies, 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine has demonstrated promising results in vitro, showing selective inhibition against certain enzymatic targets with low toxicity profiles. These findings have spurred interest in further developing this compound into a clinical candidate. However, challenges remain in translating preclinical success into clinical efficacy, necessitating rigorous testing across various disease models.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine due to their versatility and potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists are accelerating the discovery pipeline for new drugs targeting complex diseases. The compound’s unique structural features make it an attractive scaffold for derivative development, offering opportunities to fine-tune its pharmacological properties.

Future research directions for 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine include exploring its role in modulating neural pathways associated with neurological disorders. Preliminary data suggest that similar pyridine derivatives may influence neurotransmitter release or receptor function, making them candidates for treating conditions such as Alzheimer’s disease or Parkinson’s disease. Further investigation into its mechanism of action will be crucial in determining its therapeutic potential.

The synthesis and characterization of 4-ethoxy-2-(2-fluoro-3-methoxyphenyl)pyridine also contribute to broader advancements in chemical biology and drug discovery methodologies. Techniques developed during its synthesis can be applied to other complex molecules, streamlining the process of creating novel therapeutic agents. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and pharmacologists in advancing medical science.

In conclusion,4-Eth oxy - 2 - ( 2 - fl uor o - 3 - me tho xy ph en y l ) p y rid ine ( CAS No . 2172236 -41 -6 ) represents a significant advancement i n pha r m ace utical ch e mistry . Its unique structural features , combi ned w ith prom is ing preclinical results , make it a valuable comp o und f or f u t ure stu dies . As re search co ntinues t o e xp lo re i ts pha r macological p ot en tial , i t is likely t hat t his com pound will play an imp ortant r o le i n deve loping n e w dr ugs t o ad dress c rit ic al m edical need s .